PhTx-74 HCl PhTx-74 HCl Philanthotoxin-74, also known as PhTx-74, is a synthetic analog of the naturally-occurring wasp venom toxin philanthotoxin-4,3,3. PhTX-74 may be of potential use in studies of the neurobiological role of GluA2-containing subtypes.
Brand Name: Vulcanchem
CAS No.: 1227301-51-0
VCID: VC0539599
InChI: InChI=1S/C24H42N4O3.2ClH/c1-2-10-23(30)28-22(19-20-11-13-21(29)14-12-20)24(31)27-18-8-5-3-4-7-16-26-17-9-6-15-25;;/h11-14,22,26,29H,2-10,15-19,25H2,1H3,(H,27,31)(H,28,30);2*1H/t22-;;/m0../s1
SMILES: CCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)NCCCCCCCNCCCCN.Cl.Cl
Molecular Formula: C24H44Cl2N4O3
Molecular Weight: 507.54

PhTx-74 HCl

CAS No.: 1227301-51-0

Inhibitors

VCID: VC0539599

Molecular Formula: C24H44Cl2N4O3

Molecular Weight: 507.54

Purity: >98% (or refer to the Certificate of Analysis)

PhTx-74 HCl - 1227301-51-0

CAS No. 1227301-51-0
Product Name PhTx-74 HCl
Molecular Formula C24H44Cl2N4O3
Molecular Weight 507.54
IUPAC Name N-[(2S)-1-[7-(4-aminobutylamino)heptylamino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]butanamide;dihydrochloride
Standard InChI InChI=1S/C24H42N4O3.2ClH/c1-2-10-23(30)28-22(19-20-11-13-21(29)14-12-20)24(31)27-18-8-5-3-4-7-16-26-17-9-6-15-25;;/h11-14,22,26,29H,2-10,15-19,25H2,1H3,(H,27,31)(H,28,30);2*1H/t22-;;/m0../s1
Standard InChIKey HWTJQQMIKVJWLH-IKXQUJFKSA-N
SMILES CCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)NCCCCCCCNCCCCN.Cl.Cl
Appearance Solid powder
Description Philanthotoxin-74, also known as PhTx-74, is a synthetic analog of the naturally-occurring wasp venom toxin philanthotoxin-4,3,3. PhTX-74 may be of potential use in studies of the neurobiological role of GluA2-containing subtypes.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Philanthotoxin-74 HCl; Philanthotoxin74; Philanthotoxin 74; PhTx-74; PhTx 74; PhTx74.
Reference 1: Poulsen MH, Lucas S, Strømgaard K, Kristensen AS. Evaluation of PhTX-74 as
2: Jackson AC, Milstein AD, Soto D, Farrant M, Cull-Candy SG, Nicoll RA. Probing
3: Lanté F, Toledo-Salas JC, Ondrejcak T, Rowan MJ, Ulrich D. Removal of synaptic
4: Nilsen A, England PM. A subtype-selective, use-dependent inhibitor of native
PubChem Compound 46213501
Last Modified Nov 11 2021
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